Imidazo[1,5-a]pyrazine,8-methyl-3-(1-piperazinyl)-

• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 8-methyl-3-piperazin-1-ylimidazo[1,5-a]pyrazine
• InChI: InChI=1S/C11H15N5/c1-9-10-8-14-11(16(10)7-4-13-9)15-5-2-12-3-6-15/h4,7-8,12H,2-3,5-6H2,1H3
• InChI Key: HCFLVPBODJIREN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN2C1=CN=C2N3CCNCC3

Description

Imidazo[1,5-a]pyrazine,8-methyl-3-(1-piperazinyl)- is a useful research compound. Its molecular formula is C11H15N5 and its molecular weight is 217.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 8-methyl-3-(piperazin-1-yl)imidazo[1,5-a]pyrazine hydrochloride (299 mg) in methanol was added a small amount of Si-Carbonate (Silicycle, Loading 0.7 mmol/g) and the solvent was removed under vacuum. The residue was put on a column with Si-carbonate (3 g), eluted with dichloromethane/methanol (4:1) to give 8-methyl-3-(piperazin-1-yl)imidazo[1,5-a]pyrazine (196 mg). The latter compound (50 mg) was transformed into 1-(4-(4-(8-methylimidazo[1,5-a]pyrazin-3-yl)piperazin-1-yl)piperidin-1-yl)ethanone (99 mg) according to the procedure described in example 2 step 2b and purification by column chromatography (silica gel; gradient dichloromethane to dichloromethane/methanol 85/15).